![molecular formula C13H20N2O B1393976 N-Methyl-N-[4-(morpholin-4-ylmethyl)benzyl]amine CAS No. 920482-81-1](/img/structure/B1393976.png)
N-Methyl-N-[4-(morpholin-4-ylmethyl)benzyl]amine
Overview
Description
N-Methyl-N-[4-(morpholin-4-ylmethyl)benzyl]amine, also known as MMMA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. MMMA is a tertiary amine with a morpholine group attached to a benzyl group through a methyl group. In
Scientific Research Applications
- Application : N-Methyl-N-[4-(morpholin-4-ylmethyl)benzyl]amine is a chemical compound with the molecular weight of 206.29 . It is used in various chemical reactions due to its structure and properties .
- Methods of Application : The specific methods of application can vary depending on the reaction it is being used in. However, as a general rule, it would be used in a controlled environment, under specific temperature and pressure conditions .
- Results or Outcomes : The outcomes of its use can vary greatly depending on the specific reaction it is being used in. In general, it can be said that it plays a crucial role in the success of these reactions .
- Application : N-Methylmorpholine, a similar compound, is used as a base catalyst for the generation of polyurethanes .
- Methods of Application : It is produced by the reaction of methylamine and diethylene glycol as well as by the hydrogenolysis of N-formylmorpholine .
- Results or Outcomes : The use of N-Methylmorpholine in the production of polyurethanes has proven to be effective, leading to successful synthesis of the desired polymers .
Scientific Field
Scientific Field
- Scientific Field : Proteomics Research
- Application : N-Methyl-N-[4-(morpholin-4-ylmethyl)benzyl]amine is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions .
- Methods of Application : The specific methods of application can vary depending on the specific research it is being used in .
- Results or Outcomes : The outcomes of its use can vary greatly depending on the specific research it is being used in .
- Scientific Field : Chemical Synthesis
- Application : N-Methyl-N-[4-(morpholin-4-ylmethyl)benzyl]amine is used in chemical synthesis . It is a key component in various chemical reactions due to its structure and properties .
- Methods of Application : The specific methods of application can vary depending on the specific synthesis it is being used in .
- Results or Outcomes : The outcomes of its use can vary greatly depending on the specific synthesis it is being used in .
properties
IUPAC Name |
N-methyl-1-[4-(morpholin-4-ylmethyl)phenyl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O/c1-14-10-12-2-4-13(5-3-12)11-15-6-8-16-9-7-15/h2-5,14H,6-11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UOBZVJHWHJAJCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1=CC=C(C=C1)CN2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Methyl-N-[4-(morpholin-4-ylmethyl)benzyl]amine | |
CAS RN |
920482-81-1 |
Source
|
| Record name | methyl({4-[(morpholin-4-yl)methyl]phenyl}methyl)amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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